Cas no 720699-37-6 (1-Propanesulfonic acid, 3-(ethylamino)-)

• Product Name: 1-Propanesulfonic acid, 3-(ethylamino)-
• CAS No: 720699-37-6
• MF: C₅H₁₃NO₃S
• MW: 167.226620435715
• CID: 544582
• PubChem ID: 11446551
• Update Time: 2025-04-19

1-Propanesulfonic acid, 3-(ethylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid, 3-(ethylamino)-
• 3-(ethylamino)propane-1-sulfonic acid
• 3-ethylamino-1-propanesulfonic acid
• DTXSID70466073
• CTTMFPGEHCZZIR-UHFFFAOYSA-N
• 720699-37-6
• 3-sulfopropylethylamino
• SCHEMBL918515

• Inchi： 1S/C5H13NO3S/c1-2-6-4-3-5-10(7,8)9/h6H,2-5H2,1H3,(H,7,8,9)
• InChI Key： CTTMFPGEHCZZIR-UHFFFAOYSA-N
• SMILES： S(CCCNCC)(=O)(=O)O

Computed Properties

• Exact Mass: 167.06161445g/mol
• Monoisotopic Mass: 167.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 74.8Ų